(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-2-yl)(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)methanone

• IUPAC Name: [4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C20H21F3N4O2/c21-20(22,23)16-7-2-1-6-15(16)18(28)25-9-11-26(12-10-25)19(29)17-13-14-5-3-4-8-27(14)24-17/h1-2,6-7,13H,3-5,8-12H2
• InChI Key: OULACOFTFSGMML-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)C4=CC=CC=C4C(F)(F)F)C1
• Molecular Formula: C20H21F3N4O2
• Molecular Weight: 406.4 g/mol

Description

(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-2-yl)(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H21F3N4O2 and its molecular weight is 406.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

The compound acts as a core protein allosteric modulator (CpAM) . It interacts with the HBV core protein, effectively inhibiting a wide range of nucleoside-resistant HBV mutants . The exact nature of this interaction and the resulting changes in the core protein’s conformation are subjects of ongoing research.

Biochemical Pathways

The compound affects the HBV replication pathway by modulating the conformation of the core protein . This modulation can inhibit the synthesis of the viral genome and disrupt the formation of new virus particles . The downstream effects of this action include a reduction in the viral load and potentially the alleviation of HBV-induced symptoms.

Pharmacokinetics

While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for this compound are not available from the search results, general principles apply. The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins. In an HBV AAV mouse model, the lead compound 45 could inhibit HBV DNA viral load through oral administration , suggesting good bioavailability.

Result of Action

The primary molecular effect of the compound’s action is the inhibition of HBV replication . On a cellular level, this leads to a decrease in the production of new virus particles, thereby reducing the viral load . This could potentially alleviate the symptoms of HBV infection and slow the progression of the disease.